1-benzyl-4-cyclopentylpiperazine oxalate

• IUPAC Name: 1-benzyl-4-cyclopentylpiperazine;oxalic acid
• InChI: InChI=1S/C16H24N2.C2H2O4/c1-2-6-15(7-3-1)14-17-10-12-18(13-11-17)16-8-4-5-9-16;3-1(4)2(5)6/h1-3,6-7,16H,4-5,8-14H2;(H,3,4)(H,5,6)
• InChI Key: JAIMMZJMNJPHIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2)CC3=CC=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

1-benzyl-4-cyclopentylpiperazine oxalate, also known as benzylpiperazine (BZP), is a synthetic compound that belongs to the piperazine family of drugs. BZP was first synthesized in the 1970s and was initially used as a veterinary anthelmintic. However, due to its psychoactive properties, BZP has gained popularity as a recreational drug. In recent years, BZP has been the subject of significant scientific research due to its potential therapeutic applications.

Mechanism of Action

BZP exerts its effects by acting as a serotonin and dopamine releaser. BZP binds to the serotonin and dopamine transporters, causing the release of these neurotransmitters into the synaptic cleft. This results in increased levels of serotonin and dopamine in the brain, leading to the psychoactive effects of BZP.
Biochemical and Physiological Effects
BZP has been shown to have a number of biochemical and physiological effects. BZP has been found to increase heart rate, blood pressure, and body temperature. BZP has also been shown to increase the release of cortisol, a stress hormone. In addition, BZP has been found to increase the levels of certain cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

BZP has a number of advantages and limitations for use in lab experiments. One advantage is that BZP is relatively easy to synthesize and is readily available. BZP is also relatively stable and has a long shelf life. However, one limitation of BZP is that it has a narrow therapeutic window, meaning that there is a small range of doses that can be used safely. In addition, BZP has a number of psychoactive effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on BZP. One area of interest is the development of BZP analogs with improved therapeutic properties. Another area of interest is the investigation of the long-term effects of BZP use, particularly in relation to the potential for addiction and dependence. Finally, there is a need for further research on the potential therapeutic applications of BZP, particularly in relation to the treatment of neurological and psychiatric disorders.

Synthesis Methods

BZP can be synthesized through a variety of methods, including the reduction of benzyl cyanide with lithium aluminum hydride, the reaction of benzyl chloride with cyclopentylamine, and the reaction of 1,4-dichlorobutane with piperazine. The most commonly used method for synthesizing BZP is the reduction of benzyl cyanide with lithium aluminum hydride.

Scientific Research Applications

BZP has been the subject of significant scientific research due to its potential therapeutic applications. BZP has been found to have anxiolytic, antidepressant, and anti-inflammatory properties. BZP has also been investigated for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine levels in the brain.